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Compound of Interest

Compound Name:
Tert-butyl 3-(3-

oxopropyl)azetidine-1-carboxylate

CAS No.: 154748-55-7

Cat. No.: B3379298

Get Quote

Executive Summary & Structural Definitions
In the context of drug design, the distinction between "3-oxomethyl" and "3-oxopropyl"

substituents on the azetidine ring represents a fundamental choice in linker length, electronic

modulation, and conformational entropy.

While nomenclature can vary in vendor catalogs, this guide standardizes the terms based on

IUPAC chemical logic and synthetic availability:

3-Oxomethyl Azetidine: Refers to Azetidine-3-carbaldehyde (also known as 3-

formylazetidine). The "oxomethyl" term implies a single carbon atom attached to the ring

bearing an oxo (

) group.

3-Oxopropyl Azetidine: Refers to 3-(Azetidin-3-yl)propanal. This is a three-carbon chain

attached to the ring, with the terminal carbon bearing the oxo group.
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Structural Comparison Table
Feature

3-Oxomethyl Azetidine (3-
Formyl)

3-Oxopropyl Azetidine (3-
Propanal)

Chemical Structure Azetidine ring Azetidine ring

Linker Length 0 (Direct attachment)
2 Carbon Spacer (Ethyl spacer

to CHO)

Hybridization at C3 (Ring carbon) (Ring carbon)

Electronic Effect
Strong Electron Withdrawing

(Inductive)

Weak/Negligible Inductive

Effect

Basicity (N-H pKa)
Lower (~8.5 - 9.5) due to

proximity of EWG

Higher (~10.5 - 11.0) (Like

unsubstituted azetidine)

Primary Risk
Chemical instability

(hydration/oxidation)

Intramolecular cyclization

(Bridged bicyclic formation)

Physicochemical Properties & Electronic Profiling
Basicity and Ionization (pKa Modulation)
The most significant functional difference between these two scaffolds is the basicity of the

azetidine nitrogen. This parameter dictates the protonation state at physiological pH (7.4),

influencing membrane permeability and solubility.

3-Oxomethyl (Formyl): The carbonyl group is directly attached to the C3 position. Although it

is not directly conjugated to the nitrogen (which would require an

nitrogen as in an amide), the strong inductive electron-withdrawing effect (-I) propagates
through the

-bonds (

). This reduces the electron density on the nitrogen lone pair, lowering the pKa.

3-Oxopropyl: The carbonyl is separated from the ring by two methylene units (
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). The inductive effect falls off rapidly with distance (

). Consequently, the nitrogen retains a high pKa, similar to unsubstituted azetidine (~11.3),
making it predominantly protonated and cationic at physiological pH.

Visualization of Electronic Effects

3-Oxomethyl (Formyl)
Short Linker

Strong -I Inductive Effect
(EWG pulls density)

Proximity

3-Oxopropyl
Long Linker

Attenuated Inductive Effect
(Distance dampening)

Distance

Lower pKa (~9.0)
Less Basic

Reduces N lone pair availability

Higher pKa (~11.0)
Highly Basic

Preserves N lone pair availability

Click to download full resolution via product page

Figure 1: Comparative analysis of inductive effects on azetidine nitrogen basicity.

Stability & Reactivity Profiles
Chemical Instability of 3-Oxomethyl Azetidine
The 3-formyl species is chemically fragile. The aldehyde is sterically exposed and electronically

activated by the strained ring.

Hydration: In aqueous media, the aldehyde exists in equilibrium with its gem-diol form [

].

Oxidation: It is a "metabolic hotspot," rapidly oxidized by Aldehyde Dehydrogenases (ALDH)

to Azetidine-3-carboxylic acid, a zwitterionic species that may fail membrane permeability

requirements.

Intramolecular Cyclization of 3-Oxopropyl Azetidine
The 3-oxopropyl derivative carries a unique risk: Self-Immolation via Cyclization. If the

azetidine nitrogen is unprotected (free base), the flexible propyl chain allows the carbonyl

carbon to fold back into proximity with the nitrogen lone pair.

Mechanism: Nucleophilic attack of the amine (N1) onto the aldehyde (C6).
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Thermodynamics: This forms a bridged bicyclic hemiaminal (specifically a 2-oxa-5-

azabicyclo[2.2.1]heptane derivative). This 6-membered transition state is entropically

favored, often making the isolation of the free amine form of 3-oxopropyl azetidine difficult

without trapping it as a salt or protecting group.

Cyclization Pathway Diagram[1]

3-Oxopropyl Azetidine
(Free Base)

Conformational Folding
(Chain flexibility)

Nucleophilic Attack
(N lone pair -> C=O)

Entropically Favored

Bridged Bicyclic Hemiaminal
(Stable/Trapped State)

Reversible Equilibrium

Click to download full resolution via product page

Figure 2: The intramolecular cyclization pathway unique to the 3-oxopropyl homologue.

Synthetic Methodologies
Synthesis of 3-Oxomethyl Azetidine (Protected)
Because of the instability of the free aldehyde, this is typically generated from the reduction of

the ester or nitrile in situ.

Starting Material:N-Boc-Azetidine-3-carboxylic acid (commercially available).
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Reduction: Conversion to the Weinreb amide followed by reduction with DIBAL-H or LiAlH4

at -78°C.

Isolation: Must be kept N-protected (Boc/Cbz) to prevent polymerization.

Synthesis of 3-Oxopropyl Azetidine
This scaffold is accessible via chain extension or Michael addition.

Starting Material:N-Boc-3-iodoazetidine.

Radical Cross-Coupling: Reaction with methyl acrylate (Giese reaction conditions) followed

by reduction.

Alternative (Michael): If starting from N-Boc-3-methyleneazetidine, hydroboration-oxidation

yields the alcohol, which is oxidized to the aldehyde (Swern or Dess-Martin).

Strategic Application in Drug Design
When to use 3-Oxomethyl (Formyl):

Covalent Inhibitors: The aldehyde is a "warhead" that can form reversible Schiff bases with

active site Lysine residues.

Fragment Merging: Used as a minimal linker to attach an aryl group via Reductive Amination.

Rigidity: Provides a rigid exit vector from the ring.

When to use 3-Oxopropyl:
Reaching Deep Pockets: The 3-carbon chain allows the terminal functional group to extend

into solvent-exposed areas or deep hydrophobic pockets.

Flexibility: Essential when the binding pose requires the side chain to adopt a specific

conformation that a rigid linker cannot access.

PROTAC Linkers: The propyl chain serves as an ideal "short" spacer in bifunctional

degradation compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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